Cas no 7180-62-3 (4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-)

• Product Name: 4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
• CAS No: 7180-62-3
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 580830
• PubChem ID: 23571
• Update Time: 2025-04-19

4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
• 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione
• 4-methoxy-5-methylcyclopent-4-ene-1,3-dione
• 4-METHOXY-5-METHYL-4-CYCLOPENTEN-1,3-DIONE
• DTXSID30222056
• 7180-62-3
• 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione #
• VHSDLZNCAMQPIG-UHFFFAOYSA-N
• 4-Cyclopentene-1,3-dione, 4-methoxy-5-methyl-

• Inchi： 1S/C7H8O3/c1-4-5(8)3-6(9)7(4)10-2/h3H2,1-2H3
• InChI Key： VHSDLZNCAMQPIG-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC(C=1C)=O)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.17
• Boiling Point: 257.5°Cat760mmHg
• Flash Point: 111.6°C
• Refractive Index: 1.478
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds